80-40-0

Ethyl p-toluenesulfonate

In Stock

• CAS RN:
• 80-40-0

• Formula:
• C9H12O3S

• InChI:
• InChI=1S/C9H12O3S/c1-3-12-13(10,11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3

• InChIKey:
• VRZVPALEJCLXPR-UHFFFAOYSA-N

• Ethyl p-toluenesulfonate, also known as Ethyl p-toluenesulfonate, is a useful research compound. Its molecular formula is C9H12O3S and its molecular weight is 200.26 g/mol. The purity is usually 95%.

Chrysin

In Stock

• CAS RN:
• 480-40-0

• Formula:
• C15H10O4

• InChI:
• InChI=1S/C15H10O4/c16-10-6-11(17)15-12(18)8-13(19-14(15)7-10)9-4-2-1-3-5-9/h1-8,16-17H

• InChIKey:
• RTIXKCRFFJGDFG-UHFFFAOYSA-N

• Antioxidant flavonoid. Anti-inflammatory and antioxidant properties, also able to induce apoptosis. Potent inhibitor of hypoxia-inducible factor 1α (HIF-1α).
  Chrysin is a natural flavonoid with antioxidant, anti-inflammatory, and anticancer properties. It blocks COX-2 gene expression, PGE2 production, and hydroxyl radical formation in LPS-induced RAW 264.7 cells. Chrysin inhibits insulin-induced HIF-1α expression (~50% at 10 µM) in human prostate cancer DU145 cells and blocks DU145 xenograft-induced angiogenesis in vivo. In a mouse model of ischemia/reperfusion injury, chrysin decreased pro-inflammatory gene expression and oxidative stress, resulting in a reduction of infarct volume and neurological defects.
  Chrysin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Chrysin is a naturally occurring mono-flavonoid, which i...

ethyl (2Z)-5-(4-chlorophenyl)-2-[[3-[(2,4-dichlorophenyl)methoxy]phenyl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• CAS RN:
• 5680-40-0

• Formula:
• C30H23Cl3N2O4S

• InChI:
• InChI=1S/C30H23Cl3N2O4S/c1-3-38-29(37)26-17(2)34-30-35(27(26)19-7-10-21(31)11-8-19)28(36)25(40-30)14-18-5-4-6-23(13-18)39-16-20-9-12-22(32)15-24(20)33/h4-15,27H,3,16H2,1-2H3/b25-14-

• InChIKey:
• BIGCWSCCCSUYRZ-QFEZKATASA-N

• Ethyl (2Z)-5-(4-chlorophenyl)-2-[[3-[(2,4-dichlorophenyl)methoxy]phenyl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C30H23Cl3N2O4S and its molecular weight is 613.9 g/mol. The purity is usually 95%.

Methyl 3-hydroxy-4-(hydroxymethyl)benzoate

In Stock

• CAS RN:
• 71780-40-0

• Formula:
• C9H10O4

• InChI:
• InChI=1S/C9H10O4/c1-13-9(12)6-2-3-7(5-10)8(11)4-6/h2-4,10-11H,5H2,1H3

• InChIKey:
• IPKROFXTOPMVEF-UHFFFAOYSA-N

• Methyl 3-hydroxy-4-(hydroxymethyl)benzoate is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.

Methyl 1-adamantanesulfonate

In Stock

• CAS RN:
• 21280-40-0

• Formula:
• C11H18O3S

• InChI:
• InChI=1S/C11H18O3S/c1-14-15(12,13)11-5-8-2-9(6-11)4-10(3-8)7-11/h8-10H,2-7H2,1H3

• InChIKey:
• DDWYYQDVBUEDSI-UHFFFAOYSA-N

• Methyl 1-adamantanesulfonate is an organic building block.
  
  

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851980-40-0

• Formula:
• C18H19N3O3S

• InChI:
• InChI=1S/C18H19N3O3S/c1-10-5-8-15-16(11(10)2)19-18(25-15)21-20-17(22)13-7-6-12(23-3)9-14(13)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)

• InChIKey:
• OQANJIHRWMKBRF-UHFFFAOYSA-N

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.

4'-Chloro-2'-fluoro-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-40-0

• Formula:
• C16H14ClFOS

• InChI:
• InChI=1S/C16H14ClFOS/c1-20-16-5-3-2-4-11(16)6-9-15(19)13-8-7-12(17)10-14(13)18/h2-5,7-8,10H,6,9H2,1H3

• InChIKey:
• PPHXKUONVFDFLH-UHFFFAOYSA-N

• 4'-Chloro-2'-fluoro-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFOS and its molecular weight is 308.8 g/mol. The purity is usually 95%.

(Z)-ethyl 2-((3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534580-40-0

• Formula:
• C30H21ClFN5O6

• InChI:
• InChI=1S/C30H21ClFN5O6/c1-3-41-30(40)19-14-18-26(33-22-11-4-5-12-36(22)29(18)39)37(15-17-8-7-13-42-17)27(19)34-28(38)23-16(2)43-35-25(23)24-20(31)9-6-10-21(24)32/h4-14H,3,15H2,1-2H3

• InChIKey:
• CCGMUPZCMVWXFA-YLHCSOALSA-N

• (Z)-ethyl 2-((3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C30H21ClFN5O6 and its molecular weight is 601.98. The purity is usually 95%.

(5Z)-3-[3-(azepan-1-yl)-3-oxopropyl]-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

In Stock

• CAS RN:
• 681480-40-0

• Formula:
• C20H24N2O3S2

• InChI:
• InChI=1S/C20H24N2O3S2/c1-25-16-9-5-4-8-15(16)14-17-19(24)22(20(26)27-17)13-10-18(23)21-11-6-2-3-7-12-21/h4-5,8-9,14H,2-3,6-7,10-13H2,1H3/b17-14-

• InChIKey:
• XOOZEMHPOJEYFD-VKAVYKQESA-N

• (5Z)-3-[3-(azepan-1-yl)-3-oxopropyl]-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C20H24N2O3S2 and its molecular weight is 404.54. The purity is usually 95%.

Ethyl 2-[3-(4-methoxyphenyl)-2-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 869080-40-0

• Formula:
• C20H18O6

• InChI:
• InChI=1S/C20H18O6/c1-3-24-19(21)12-25-16-9-6-14-10-17(20(22)26-18(14)11-16)13-4-7-15(23-2)8-5-13/h4-11H,3,12H2,1-2H3

• InChIKey:
• KOVDXWNPVRVFPD-UHFFFAOYSA-N

• Ethyl 2-[3-(4-methoxyphenyl)-2-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C20H18O6 and its molecular weight is 354.358. The purity is usually 95%.

4-acetyl-N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzenesulfonamide

In Stock

• CAS RN:
• 893980-40-0

• Formula:
• C20H17N3O3S2

• InChI:
• InChI=1S/C20H17N3O3S2/c1-13-12-27-20-21-19(11-23(13)20)16-3-7-17(8-4-16)22-28(25,26)18-9-5-15(6-10-18)14(2)24/h3-12,22H,1-2H3

• InChIKey:
• IRPRMMGQXAVVMT-UHFFFAOYSA-N

• 4-acetyl-N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C20H17N3O3S2 and its molecular weight is 411.49. The purity is usually 95%.

4-Isoquinolinmagnesium bromide

In Stock

• CAS RN:
• 738580-40-0

• Formula:
• C9H6BrMgN

• InChI:
• InChI=1S/C9H6N.BrH.Mg/c1-2-4-9-7-10-6-5-8(9)3-1;;/h1-4,6-7H;1H;/q-1;;+2/p-1

• InChIKey:
• VVJPTPBAUVJSNV-UHFFFAOYSA-M

• 4-Isoquinolinmagnesium bromide is a useful research compound. Its molecular formula is C9H6BrMgN and its molecular weight is 232.36 g/mol. The purity is usually 95%.

(NZ)-N-[(2,2-dichlorocyclopropyl)methyl-phenyl-lambda4-sulfanylidene]-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 958580-40-0

• Formula:
• C17H17Cl2NO2S2

• InChI:
• InChI=1S/C17H17Cl2NO2S2/c1-13-7-9-16(10-8-13)24(21,22)20-23(12-14-11-17(14,18)19)15-5-3-2-4-6-15/h2-10,14H,11-12H2,1H3

• InChIKey:
• LRSPENWZCIZCJT-UHFFFAOYSA-N

• (NZ)-N-[(2,2-dichlorocyclopropyl)methyl-phenyl-lambda4-sulfanylidene]-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H17Cl2NO2S2 and its molecular weight is 402.35. The purity is usually 95%.

1-(4-chlorophenyl)-N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}cyclopentane-1-carboxamide

In Stock

• CAS RN:
• 953180-40-0

• Formula:
• C22H20Cl2N2O2

• InChI:
• InChI=1S/C22H20Cl2N2O2/c23-17-7-3-15(4-8-17)20-13-19(26-28-20)14-25-21(27)22(11-1-2-12-22)16-5-9-18(24)10-6-16/h3-10,13H,1-2,11-12,14H2,(H,25,27)

• InChIKey:
• ROYMRMVJHVPYQO-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C22H20Cl2N2O2 and its molecular weight is 415.3 g/mol. The purity is usually 95%.

1-Naphthylamine, N-(5-amino-2-oxazolyl)-

• CAS RN:
• 102280-40-0

• Formula:
• C13H11N3O

• InChI:
• InChI=1S/C13H11N3O/c14-12-8-15-13(17-12)16-11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,14H2,(H,15,16)

• InChIKey:
• GRNQAURYARKQCV-UHFFFAOYSA-N

• 1-Naphthylamine, N-(5-amino-2-oxazolyl)-, also known as 1-Naphthylamine, N-(5-amino-2-oxazolyl)-, is a useful research compound. Its molecular formula is C13H11N3O and its molecular weight is 225.25 g/mol. The purity is usually 95%.

Methyl 5-fluoro-6-methoxynicotinate

In Stock

• CAS RN:
• 953780-40-0

• Formula:
• C8H8FNO3

• InChI:
• InChI=1S/C8H8FNO3/c1-12-7-6(9)3-5(4-10-7)8(11)13-2/h3-4H,1-2H3

• InChIKey:
• HJBPCUZDKHCJRR-UHFFFAOYSA-N

• Methyl 5-fluoro-6-methoxynicotinate is a useful research compound. Its molecular formula is C8H8FNO3 and its molecular weight is 185.15 g/mol. The purity is usually 95%.

2-({3-[(Sec-butylamino)carbonyl]anilino}carbonyl)-benzoic acid

In Stock

• CAS RN:
• 940480-40-0

• Formula:
• C19H20N2O4

• InChI:
• InChI=1S/C19H20N2O4/c1-3-12(2)20-17(22)13-7-6-8-14(11-13)21-18(23)15-9-4-5-10-16(15)19(24)25/h4-12H,3H2,1-2H3,(H,20,22)(H,21,23)(H,24,25)

• InChIKey:
• IALLGVWYLYXUCT-UHFFFAOYSA-N

• 2-({3-[(Sec-butylamino)carbonyl]anilino}carbonyl)-benzoic acid is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.4g/mol. The purity is usually 95%.

(2S)-1-carbonochloridoylpyrrolidine-2-carboxylic Acid

• CAS RN:
• 131180-40-0

• Formula:
• C6H8ClNO3

• InChI:
• InChI=1S/C6H8ClNO3/c7-6(11)8-3-1-2-4(8)5(9)10/h4H,1-3H2,(H,9,10)/t4-/m0/s1

• InChIKey:
• GEQHKPFNCBCFSB-BYPYZUCNSA-N

• (2S)-1-carbonochloridoylpyrrolidine-2-carboxylic Acid, also known as (2S)-1-carbonochloridoylpyrrolidine-2-carboxylic Acid, is a useful research compound. Its molecular formula is C6H8ClNO3 and its molecular weight is 177.58 g/mol. The purity is usually 95%.

Fmoc-d-beta-methylisoleucine

In Stock

• CAS RN:
• 1310680-40-0

• Formula:
• C22H25NO4

• InChI:
• InChI=1S/C22H25NO4/c1-4-22(2,3)19(20(24)25)23-21(26)27-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h5-12,18-19H,4,13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m0/s1

• InChIKey:
• KTFMEQGAIAYJMN-IBGZPJMESA-N

• Fmoc-d-beta-methylisoleucine is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.445. The purity is usually 95%.

1-(3-Butyl-1,2,4-thiadiazol-5-yl)piperazine

In Stock

• CAS RN:
• 1823580-40-0

• Formula:
• C10H18N4S

• InChI:
• InChI=1S/C10H18N4S/c1-2-3-4-9-12-10(15-13-9)14-7-5-11-6-8-14/h11H,2-8H2,1H3

• InChIKey:
• LALQZRSWETUUQY-UHFFFAOYSA-N

• 1-(3-Butyl-1,2,4-thiadiazol-5-yl)piperazine is a useful research compound. Its molecular formula is C10H18N4S and its molecular weight is 226.34 g/mol. The purity is usually 95%.